Deudomperidone

• IUPAC Name: 3-[3-[4-(5-chloro-2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]propyl]-4,5,6,7-tetradeuterio-1H-benzimidazol-2-one
• InChI: InChI=1S/C22H24ClN5O2/c23-15-6-7-20-18(14-15)25-22(30)28(20)16-8-12-26(13-9-16)10-3-11-27-19-5-2-1-4-17(19)24-21(27)29/h1-2,4-7,14,16H,3,8-13H2,(H,24,29)(H,25,30)/i1D,2D,4D,5D
• InChI Key: FGXWKSZFVQUSTL-GYABSUSNSA-N
• Canonical SMILES: C1CN(CCC1N2C3=C(C=C(C=C3)Cl)NC2=O)CCCN4C5=CC=CC=C5NC4=O
• Isomeric SMILES: [2H]C1=C(C(=C2C(=C1[2H])NC(=O)N2CCCN3CCC(CC3)N4C5=C(C=C(C=C5)Cl)NC4=O)[2H])[2H]
• Molecular Formula: C22H24ClN5O2
• Molecular Weight: 429.9 g/mol
• CAS No.: 2121525-08-2

Description

It acts as a selective dopamine D2 and D3 receptor antagonist with peripheral selectivity . Deudomperidone is a deuterated form of domperidone, which means it contains deuterium atoms instead of hydrogen atoms, potentially improving its efficacy, tolerability, and pharmacokinetics .

Scientific Research Applications

Deudomperidone has several scientific research applications, including:

Chemistry: Used as a model compound to study the effects of deuteration on pharmacokinetics and pharmacodynamics.

Biology: Investigated for its role in modulating dopamine receptors and its effects on gastrointestinal motility.

Medicine: Under development for the treatment of gastroparesis, a condition characterized by delayed gastric emptying.

Industry: Potential applications in the pharmaceutical industry for developing improved formulations of existing medications.

Mechanism of Action

Deudomperidone works by blocking dopamine receptors in the gut. It increases the movement or contractions of the muscles in your stomach and intestines, increasing how quickly and easily food moves through your digestive tract. It also acts on the chemoreceptor trigger zone in your brain, which is involved in nausea and vomiting.

Future Directions

Deudomperidone represents the first potential therapeutic in the U.S. for the long-term treatment of gastroparesis. As of now, this compound is in phase 2 clinical trials for the treatment of gastroparesis. The first study participant has been dosed in CinDome Pharma’s Phase 2 envision3D study of this compound (CIN-102) in patients with diabetic gastroparesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of deudomperidone involves the coupling reaction of two benzimidazolone derivatives . The preparation of intermediate 1 can be achieved through two synthetic routes:

• Cyclization of o-phenylenediamine with carbonyl reagents followed by coupling with 1,3-dihalopropane.
• Coupling reaction of o-halo or o-amino substituted nitrobenzene with 1,3-disubstituted propane followed by reduction and cyclization .

Intermediate 2 is synthesized by coupling substituted nitrobenzene with 4-aminopiperidine followed by reduction and cyclization . The latter route avoids the production of di-substituted by-products and has higher reaction selectivity .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented.

Chemical Reactions Analysis

Deudomperidone undergoes various chemical reactions, including:

Oxidation: this compound can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions involve replacing one functional group with another, often using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used.

Comparison with Similar Compounds

Deudomperidone is compared with other dopamine antagonists, such as:

Domperidone: The non-deuterated form of this compound, used for similar indications but with potentially different pharmacokinetics and tolerability.

Metopimazine: Another dopamine antagonist used for nausea and vomiting.

Trazpiroben: A dopamine antagonist with similar applications.

This compound’s uniqueness lies in its deuteration, which may enhance its pharmacokinetic profile and reduce central side effects compared to its non-deuterated counterpart .